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Compound of Interest

Compound Name: 2-Ethynylmorpholine

Cat. No.: B13477813

Get Quote

Chemical Identity & Specifications

2-Ethynylmorpholine is a specialized heterocyclic building block characterized by a saturated
morpholine ring substituted at the C2 position with a terminal alkyne (ethynyl group).[1] It
serves as a critical fragment in fragment-based drug discovery (FBDD) due to its high

character and the versatility of the alkyne handle for "click" chemistry and palladium-catalyzed
couplings.[1]

Core ldentifiers
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Parameter Specification
Chemical Name 2-Ethynylmorpholine
CAS Number (Free Base) 2098017-00-4

CAS Number (HCI Salt) 2098017-01-5

Molecular Formula

Molecular Weight 111.14 g/mol
SMILES C#CC1CNCCO1
InChl Key AMSLODZDKNSVEV-UHFFFAOYSA-N

Key Derivatives & Stereoisomers

Researchers often source this compound in its N-protected or enantiopure forms to prevent
polymerization and ensure stereochemical integrity.[1]

Derivative CAS Number Application

_ Chiral synthesis (Active
(S)-2-Ethynylmorpholine HCI 2754309-84-5 )
isomer)

. Protected intermediate for
(S)-N-Boc-2-ethynylmorpholine  1621165-19-2 )
coupling

_ Protected intermediate for
(R)-N-Boc-2-ethynylmorpholine  1621165-20-5 )
coupling

Structural Analysis & Properties[1]
Conformation and Basicity

e Conformation: The morpholine ring predominantly adopts a chair conformation. The ethynyl
group at C2 prefers the equatorial position to minimize 1,3-diaxial interactions, providing a
rigid vector for substituent display.[1]

» Basicity: The secondary amine (
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) is moderately basic. In the hydrochloride salt form, the nitrogen is protonated, rendering the
solid stable and non-volatile.[1]

» Metabolic Stability: Unlike flat aromatic rings, the 3D character of the morpholine ring
improves solubility and metabolic stability (microsomal clearance) by reducing lipophilicity (

)-[1]

Diagram: Structural Logic

The following diagram illustrates the core structural features and the logical flow of its
application in drug design.
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Caption: Structural decomposition of 2-Ethynylmorpholine highlighting functional handles for
medicinal chemistry.

Synthetic Methodology

The most reliable route to 2-ethynylmorpholine is via the Seyferth-Gilbert Homologation
starting from N-protected morpholine-2-carboxylic acid derivatives.[1] This method avoids the
handling of unstable intermediates.

Protocol: Seyferth-Gilbert Homologation

Objective: Synthesis of N-Boc-2-ethynylmorpholine from N-Boc-morpholine-2-
carboxaldehyde.
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e Preparation of Aldehyde:
o Start with N-Boc-morpholine-2-carboxylic acid.[1]
o Convert to the Weinreb amide using N,O-dimethylhydroxylamine HCIl and EDCI.[1]

o Reduce the amide to the aldehyde using LiAIH4 (Lithium Aluminum Hydride) in THF at
-78°C.[1]

o Note: The aldehyde is prone to racemization; proceed immediately to the next step.
e Homologation (Bestmann-Ohira Reagent):
o Reagents: Dimethyl 1-diazo-2-oxopropylphosphonate (Bestmann-Ohira reagent),

, Methanol.[1]

o Procedure: Dissolve the aldehyde in dry methanol. Add

(2.0 equiv) and the Bestmann-Ohira reagent (1.2 equiv) at 0°C. Stir at room temperature
for 4-12 hours.

o Mechanism: The base generates the diazoanion, which attacks the aldehyde. Elimination
of phosphate leads to the terminal alkyne.

o Deprotection (Optional):
o Treat the N-Boc-2-ethynylmorpholine with 4M HCI in Dioxane.

o Precipitate the product with diethyl ether to obtain 2-ethynylmorpholine hydrochloride as
a white solid.[1]

Diagram: Synthesis Workflow
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N-Boc-Morpholine-2-Carboxylic Acid

1. Weinreb Amine Formation
2. LiAIH4 Reduction

:

Intermediate:
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:
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(Stable Intermediate)

HCI / Dioxane
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(CAS: 2098017-01-5)

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway from carboxylic acid precursor to the final
hydrochloride salt.

Applications in Drug Discovery[1][3][4][5]
Fragment-Based Drug Discovery (FBDD)

2-Ethynylmorpholine is a "privileged fragment" because it combines a solubilizing saturated
heterocycle with a reactive handle.[1]
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e Click Chemistry: The terminal alkyne reacts with azides to form 1,2,3-triazoles.[1] This is
used to link the morpholine moiety to other pharmacophores, creating bi-functional ligands.

[1]

e Sonogashira Coupling: Palladium-catalyzed coupling with aryl halides allows the introduction
of the morpholine ring into aromatic systems, a common strategy to improve the
pharmacokinetic profile of kinase inhibitors.[1]

Case Study: P2X3 Antagonists

Recent patent literature highlights the use of 2-ethynylmorpholine derivatives in the synthesis
of P2X3 receptor antagonists.[1] The ethynyl group serves as a rigid linker that orients the
morpholine oxygen to engage in hydrogen bonding within the receptor pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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